N-(6-chlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: N-(6-chloro-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide
• InChI: InChI=1S/C15H11ClN2O3S2/c1-23(20,21)11-4-2-3-9(7-11)14(19)18-15-17-12-6-5-10(16)8-13(12)22-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: GVNQGLAXWXSMQR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)Cl
• Molecular Formula: C15H11ClN2O3S2
• Molecular Weight: 366.8 g/mol
• CAS No.: 880404-24-0

Description

“N-(6-chlorobenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide” is a chemical compound that belongs to the class of organic compounds known as benzamides. It is derived from benzo[d]thiazol-2-yl and has a methylsulfonyl group attached to it.

Synthesis Analysis

The synthesis of similar compounds involves the use of primary amines, carbon disulfide, and alpha-halogenoketones. For N-alkyl substituted derivatives, yields for the corresponding thiazolethiones can be dramatically improved when isolating the intermediate dithiocarbamates. In most cases, meta-chloroperbenzoic acid can replace advantageously H202 in acetic acid for the oxidation of thiazolethiones into thiazoliums.

Scientific Research Applications

Cardiac Electrophysiological Activity

Research has identified compounds within the N-substituted imidazolylbenzamides or benzene-sulfonamides family, showing potency in in vitro Purkinje fiber assays comparable to that of known selective class III agents. These findings suggest potential applications in cardiac electrophysiological research and the development of treatments for arrhythmias (Morgan et al., 1990).

Anticancer Activity

Another study synthesized derivatives of indapamide, including 4-chloro-3-({[(substitutedamino)carbonothioyl]amino}sulfonyl)-N-(2-methyl-2,3-dihydro-1H-indole-1-yl)benzamide, demonstrating significant proapoptotic activity against melanoma cell lines. This underscores its utility in cancer research, particularly for developing novel anticancer agents (Yılmaz et al., 2015).

Antimalarial and COVID-19 Drug Applications

A theoretical investigation into antimalarial sulfonamides for COVID-19 drug applications has revealed promising antimalarial activity and potential effectiveness against SARS-CoV-2. This highlights the compound's role in infectious disease research and its potential as a therapeutic agent (Fahim & Ismael, 2021).

PI3K/mTOR Inhibition for Metabolic Stability

Investigations into various 6,5-heterocycles to improve metabolic stability have shown that analogs of N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide are potent and efficacious inhibitors of PI3Kα and mTOR in vitro and in vivo. This is crucial for cancer therapy research and the development of more stable therapeutic agents (Stec et al., 2011).

Class III Antiarrhythmic Activity

A series of 4-[(methylsulfonyl)amino]benzamides and sulfonamides have been synthesized, displaying potent Class III antiarrhythmic activity. This research contributes to the development of novel treatments for arrhythmias, highlighting the compound's relevance in cardiovascular disease management (Ellingboe et al., 1992).